Cas no 1227562-97-1 (3-Fluoro-5-(pyridin-3-yl)pyridine-2-methanol)

• Product Name: 3-Fluoro-5-(pyridin-3-yl)pyridine-2-methanol
• CAS No: 1227562-97-1
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• CID: 4925340
• Update Time: 2025-11-06

3-Fluoro-5-(pyridin-3-yl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(pyridin-3-yl)pyridine-2-methanol

• Inchi： 1S/C11H9FN2O/c12-10-4-9(6-14-11(10)7-15)8-2-1-3-13-5-8/h1-6,15H,7H2
• InChI Key： UDLHWDHFWIEWHH-UHFFFAOYSA-N
• SMILES： FC1C(CO)=NC=C(C=1)C1C=NC=CC=1

Computed Properties

• Exact Mass: 204.06989108 g/mol
• Monoisotopic Mass: 204.06989108 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46
• Molecular Weight: 204.20

Additional information on 3-Fluoro-5-(pyridin-3-yl)pyridine-2-methanol

Introduction to 3-Fluoro-5-(pyridin-3-yl)pyridine-2-methanol (CAS No: 1227562-97-1)

3-Fluoro-5-(pyridin-3-yl)pyridine-2-methanol, identified by the Chemical Abstracts Service Number (CAS No) 1227562-97-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule features a pyridine core substituted with a fluoro group at the 3-position and another pyridine ring at the 5-position, linked through a methanol moiety. The structural configuration of this compound imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The presence of the fluoro group is particularly noteworthy, as fluorine substitution in pharmaceuticals often enhances metabolic stability, lipophilicity, and binding affinity to biological targets. In recent years, fluorinated pyridines have garnered considerable attention in drug discovery due to their ability to modulate enzyme activity and receptor interactions. For instance, studies have demonstrated that fluorine atoms can influence the conformational dynamics of proteins, thereby affecting drug efficacy and selectivity.

3-Fluoro-5-(pyridin-3-yl)pyridine-2-methanol serves as a versatile intermediate in synthetic chemistry, facilitating the construction of more complex pharmacophores. Its methanol substituent at the 2-position provides a reactive site for further functionalization, enabling chemists to explore diverse chemical modifications. This flexibility has been exploited in the synthesis of kinase inhibitors, antiviral agents, and other therapeutic candidates.

Recent advancements in computational chemistry have highlighted the potential of 3-fluoro-5-(pyridin-3-yl)pyridine-2-methanol as a lead compound for targeting neurological disorders. Computational modeling suggests that its scaffold can interact with specific amino acid residues in enzymes associated with neurodegenerative diseases. This finding aligns with emerging research indicating that pyridine-based molecules exhibit promising neuroprotective properties.

In clinical research, derivatives of this compound have been investigated for their potential role in modulating inflammatory pathways. The fluoro group's ability to enhance binding affinity has been leveraged to develop molecules that selectively inhibit inflammatory cytokines. Preliminary studies suggest that certain analogs may exhibit anti-inflammatory effects comparable to existing therapeutics while demonstrating improved pharmacokinetic profiles.

The synthesis of 3-fluoro-5-(pyridin-3-yl)pyridine-2-methanol involves multi-step organic reactions, typically starting from commercially available pyridine precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the pyridine-pyridine bridge efficiently. The introduction of the fluoro group is often achieved through nucleophilic aromatic substitution or metal-catalyzed halogen exchange reactions.

The role of fluorine in medicinal chemistry extends beyond simple structural modification; it can also influence drug delivery systems. Fluorinated compounds are known to exhibit enhanced membrane permeability, allowing for improved oral bioavailability. This property has been exploited in designing prodrugs based on 3-fluoro-5-(pyridin-3-yl)pyridine-2-methanol, where metabolic activation releases the active pharmaceutical ingredient at the target site.

Regulatory considerations play a crucial role in the development and commercialization of compounds like 3-fluoro-5-(pyridin-3-yl)pyridine-2-methanol. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous toxicity assessments are essential steps before transitioning from laboratory-scale synthesis to industrial production. Collaborative efforts between academic researchers and pharmaceutical companies have accelerated the translation of promising candidates into clinical trials.

The future prospects of 3-fluoro-5-(pyridin-3-yl)pyridine-2-methanol are closely tied to ongoing research initiatives aimed at expanding its therapeutic applications. Innovations in synthetic biology and biocatalysis may provide new avenues for producing fluorinated pyridines more sustainably. Additionally, advancements in high-throughput screening technologies could uncover novel derivatives with enhanced pharmacological properties.

In conclusion, 3-fluoro-5-(pyridin-3-y1)py ridine - 2 - methanol (CAS No: 1227562 - 97 - 1) represents a compelling example of how structural modifications can yield bioactive molecules with significant therapeutic potential. Its unique chemical features make it a valuable building block for drug discovery, while recent research highlights its promise in addressing complex diseases. As scientific understanding evolves, this compound is likely to remain at the forefront of medicinal chemistry innovation.